Cas no 866808-16-4 (6-benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one)

• Product Name: 6-benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• CAS No: 866808-16-4
• MF: C₂₇H₂₃NO₆
• MW: 457.474627733231
• CID: 5983087
• PubChem ID: 2137047
• Update Time: 2025-07-14

6-benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one
• 1,4-Dioxino[2,3-g]quinolin-9(6H)-one, 8-(3,4-dimethoxybenzoyl)-2,3-dihydro-6-(phenylmethyl)-
• F1604-0685
• 866808-16-4
• AB00675066-01
• 6-benzyl-8-(3,4-dimethoxybenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• 6-benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• CCG-132721
• AKOS001812845
• 6-benzyl-8-(3,4-dimethoxybenzoyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-9(6H)-one
• 6-benzyl-8-(3,4-dimethoxybenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9(6H)-one

• Inchi： 1S/C27H23NO6/c1-31-22-9-8-18(12-23(22)32-2)26(29)20-16-28(15-17-6-4-3-5-7-17)21-14-25-24(33-10-11-34-25)13-19(21)27(20)30/h3-9,12-14,16H,10-11,15H2,1-2H3
• InChI Key： YAJUAGVOFVWYIV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C3OCCOC3=C2)C(=O)C(C(=O)C2=CC=C(OC)C(OC)=C2)=C1

Computed Properties

• Exact Mass: 457.15253745g/mol
• Monoisotopic Mass: 457.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 663.1±55.0 °C(Predicted)
• pka: -2.19±0.40(Predicted)

Additional information on 6-benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino2,3-gquinolin-9-one

Introduction to 6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one (CAS No. 866808-16-4)

6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one (CAS No. 866808-16-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones and features a unique structural framework that includes a benzyl group and a 3,4-dimethoxybenzoyl moiety. The intricate structure of this molecule endows it with a range of biological activities and potential therapeutic applications.

The chemical structure of 6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one is characterized by a fused ring system with multiple functional groups. The presence of the benzyl group and the 3,4-dimethoxybenzoyl moiety contributes to its hydrophobicity and lipophilicity, which are crucial for its biological interactions. The compound's molecular formula is C₂₇H₂₅N₁O₅, and its molecular weight is approximately 451.5 g/mol.

In recent years, extensive research has been conducted to explore the pharmacological properties of 6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory effects, 6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one has also demonstrated promising antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways such as the PI3K/Akt and MAPK pathways. This makes it a potential candidate for the development of novel anticancer agents.

The mechanism of action of 6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one is multifaceted. It has been found to interact with multiple cellular targets, including enzymes and receptors involved in inflammation and cancer progression. For example, it can inhibit the activity of cyclooxygenase (COX) enzymes and reduce the production of prostaglandins, which are key mediators of inflammation.

In addition to its therapeutic potential, 6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one has also been studied for its use as a research tool in chemical biology. Its unique structure and biological activities make it an excellent probe for investigating the molecular mechanisms underlying various diseases. Researchers have utilized this compound to study signaling pathways involved in inflammation and cancer at both cellular and molecular levels.

The synthesis of 6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,9H-1,4dioxino[2,3-g]quinolin-9-one has been optimized through various synthetic routes. One common approach involves the condensation of 7-benzylchromanone with 3-hydroxyacetophenone followed by cyclization and oxidation steps. These synthetic methods have been refined to improve yield and purity while minimizing side reactions.

The safety profile of 6-Benzyl-8-(3,4-dimethoxybenzoyl)-2H,3H,6H,dioxino[2,]quinolin-)one) has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion,6-Benzyl--(dimethoxybenzoyl)-(dioxino)-(quinolin--one)) (CAS No. 866808--) represents a promising compound with diverse biological activities and potential therapeutic applications.) Its unique structural features) contribute to its multifaceted mechanism) of action) making it an attractive candidate for further research) in medicinal chemistry) and drug development).) Ongoing studies continue to unravel the full potential) of this compound) in various disease models).)